N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C12H16N4OS/c1-3-6-16-7-4-10(5-8-16)11(17)13-12-15-14-9(2)18-12/h1,10H,4-8H2,2H3,(H,13,15,17)
• InChI Key: IVNUAGPOXWBCSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2CCN(CC2)CC#C
• Molecular Formula: C12H16N4OS
• Molecular Weight: 264.35 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, also known as MTDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTDP is a piperidine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems, including the dopamine and glutamate systems. This compound has been shown to increase dopamine release in the striatum and prefrontal cortex, which may contribute to its neuroprotective and cognitive-enhancing effects. This compound has also been shown to inhibit the activity of NMDA receptors, which are involved in pain processing.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including neuroprotection, cognitive enhancement, and analgesia. This compound has been shown to increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which promotes neuronal survival and growth. This compound has also been shown to improve cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's disease. In terms of analgesia, this compound has been shown to reduce pain sensitivity in animal models of acute and chronic pain.

Advantages and Limitations for Lab Experiments

N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has several advantages for lab experiments, including its high purity and stability. This compound is also easy to synthesize using the optimized method, which allows for large-scale production. However, one limitation of this compound is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide. One direction is to further elucidate its mechanism of action and identify specific molecular targets that mediate its effects. Another direction is to explore its potential applications in other fields, such as cancer research and drug addiction. Additionally, further optimization of the synthesis method may lead to the development of new analogs with improved properties.

Synthesis Methods

N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been synthesized using a specific method that involves the reaction of 2-cyanomethylthio-5-methyl-1,3,4-thiadiazole with 1-(prop-2-yn-1-yl)piperidine-4-carboxylic acid. The reaction is catalyzed by triethylamine and yields this compound as a white solid. This method has been optimized to improve the yield and purity of this compound.

Scientific Research Applications

N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases. In pharmacology, this compound has been studied for its potential as a novel analgesic agent. In medicinal chemistry, this compound has been used as a lead compound for the development of new drugs.